Cas no 2060259-60-9 (SRT 1720 Hydrochloride)

• Product Name: SRT 1720 Hydrochloride
• CAS No: 2060259-60-9
• MF: C₂₅H₂₄ClN₇OS
• MW: 506.0224
• CID: 4738421
• PubChem ID: 25232708
• Update Time: 2025-05-24

SRT 1720 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• SRT1720
• SRT1720 HCl
• SRT 1720 Hydrochloride
• SRT 1720 (Hydrochloride)
• SRT1720 Hydrochloride
• N-[2-[3-(1-Piperazinylmethyl)imidazo[2,1-b]thiazol-6-yl]phenyl]-2-quinoxalinecarboxamide hydrochloride
• N-(2-(3-(piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)quinoxaline-2-carboxamide hydrochloride
• SRT1720 xHydrochloride
• MLS006011149
• BCP01774
• s1129
• ABP000371
• AK174925
• H
• DTXSID80649411
• SRT1720 HCl , SRT 1720 Hydrochloride
• AS-35151
• N-(2-{3-[(Piperazin-1-yl)methyl]imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)quinoxaline-2-carboxamide--hydrogen chloride (1/1)
• 1001645-58-4
• N-[2-[3-(piperazin-1-ylmethyl)imidazo[2,1-b][1,3]thiazol-6-yl]phenyl]quinoxaline-2-carboxamide;hydrochloride
• N-{2-[3-(piperazin-1-ylmethyl)imidazo[2,1-b][1,3]thiazol-6-yl]phenyl}quinoxaline-2-carboxamide hydrochloride
• AKOS025401934
• CCG-264830
• J-000057
• SRT1720 HCl?
• SRT-1720, SRT 1720, 1001645-58-4
• SRT-1720, SRT1720
• SMR004702924
• AC-27409
• SW218151-2
• J-523315
• SRT 1720 MONOHYDROCHLORIDE
• SRT1720 xHCl
• G60961
• SRT1720xHydrochloride
• CS-0509
• N-(2-(3-(Piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)quinoxaline-2-carboxamide xhydrochloride
• CHEMBL4639328
• SCHEMBL16372055
• 2060259-60-9
• HY-15145

• Inchi： 1S/C25H23N7OS.ClH/c33-24(22-13-27-20-7-3-4-8-21(20)28-22)29-19-6-2-1-5-18(19)23-15-32-17(16-34-25(32)30-23)14-31-11-9-26-10-12-31;/h1-8,13,15-16,26H,9-12,14H2,(H,29,33);1H
• InChI Key： DTGRRMPPXCRRIM-UHFFFAOYSA-N
• SMILES： Cl[H].S1C([H])=C(C([H])([H])N2C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])[H])N2C([H])=C(C3=C([H])C([H])=C([H])C([H])=C3N([H])C(C3C([H])=NC4=C([H])C([H])=C([H])C([H])=C4N=3)=O)N=C12

Computed Properties

• Exact Mass: 505.1451573g/mol
• Monoisotopic Mass: 505.1451573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 707
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on SRT 1720 Hydrochloride

Introduction to SRT 1720 Hydrochloride (CAS No: 2060259-60-9) and Its Emerging Applications in Modern Medicine

SRT 1720 Hydrochloride, chemically designated as 1-(3-pyridinyl)-4-(4,5-dihydro-1H-imidazol-2-yl)butan-1-one hydrochloride, is a compound that has garnered significant attention in the field of pharmaceutical research due to its multifaceted biological activities. With a CAS number of 2060259-60-9, this molecule has been extensively studied for its potential therapeutic applications, particularly in the realms of metabolic disorders, cardiovascular diseases, and cancer. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further development into novel therapeutic agents.

The chemical structure of SRT 1720 Hydrochloride features a pyridine ring linked to a butanone moiety, which is further connected to a dihydroimidazole ring. This unique architecture contributes to its ability to interact with various biological targets, including the AMP-activated protein kinase (AMPK) pathway. AMPK is a central regulator of cellular energy homeostasis and has been implicated in numerous physiological processes such as glucose metabolism, fatty acid oxidation, and mitochondrial biogenesis. Activation of AMPK has been associated with improved insulin sensitivity, weight loss, and anti-inflammatory effects, making it an attractive target for the treatment of metabolic syndromes.

Recent studies have highlighted the potential of SRT 1720 Hydrochloride in modulating the AMPK pathway. Research published in peer-reviewed journals has demonstrated that this compound can activate AMPK in vitro and in vivo, leading to downstream effects such as increased glucose uptake by adipocytes and skeletal muscle cells. These findings are particularly relevant given the rising prevalence of type 2 diabetes and obesity worldwide. Moreover, preclinical studies have suggested that SRT 1720 Hydrochloride may have cardioprotective properties by enhancing myocardial energy metabolism and reducing oxidative stress.

In addition to its role in metabolic regulation, SRT 1720 Hydrochloride has shown promise in cancer research. Emerging evidence indicates that activation of AMPK can induce apoptosis and inhibit proliferation in various cancer cell lines. The mechanism by which SRT 1720 Hydrochloride exerts these effects appears to involve multiple pathways, including the inhibition of mTOR (mechanistic target of rapamycin) signaling, which is often dysregulated in cancer cells. Furthermore, studies have suggested that SRT 1720 Hydrochloride may enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to apoptosis.

The pharmacokinetic properties of SRT 1720 Hydrochloride have also been thoroughly investigated. Animal studies have revealed that it exhibits good oral bioavailability and rapid absorption following administration. The compound undergoes extensive metabolism via cytochrome P450 enzymes, with the primary metabolites being inactive. Despite this metabolic clearance, SRT 1720 Hydrochloride maintains sufficient plasma levels to exert its biological effects over an extended period. This pharmacokinetic profile makes it suitable for once-daily dosing regimens, which would improve patient compliance and convenience.

One of the most compelling aspects of SRT 1720 Hydrochloride is its potential for translational research. Given the wealth of preclinical data supporting its biological activities, several clinical trials have been initiated to evaluate its safety and efficacy in humans. These trials are primarily focused on conditions related to metabolic dysfunction, such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). Early results from these trials are promising, with some patients demonstrating significant improvements in glycemic control and liver enzyme levels following treatment with SRT 1720 Hydrochloride.

The development of SRT 1720 Hydrochloride also underscores the importance of structure-activity relationship (SAR) studies in drug discovery. Modifications to its chemical structure have led to derivatives with enhanced potency and selectivity for specific targets within the AMPK pathway. These efforts highlight the need for continued innovation in medicinal chemistry to optimize lead compounds like SRT 1720 Hydrochloride for clinical use.

Looking ahead, the future prospects for SRT 1720 Hydrochloride appear bright. As our understanding of metabolic diseases and cancer biology evolves, so too will our appreciation for compounds like SRT 1720 Hydrochloride that modulate key signaling pathways involved in these conditions. Ongoing research aims to elucidate additional mechanisms by which this compound exerts its therapeutic effects and to identify new indications where it may be beneficial.

In conclusion, SRT 1720 Hydrochloride (CAS No: 2060259-60-9) represents a significant advancement in pharmaceutical research with its ability to modulate critical biological pathways such as AMPK. Its potential applications in treating metabolic disorders and cancer make it a compound worthy of continued investigation and development. As further clinical data becomes available, SRT 1720 Hydrochloride may emerge as a cornerstone therapy for patients suffering from these debilitating conditions.